Cas no 1059624-23-5 (1-Allyl-1-methylpyrrolidinium Bis(trifluoromethanesulfonyl)imide)

• Product Name: 1-Allyl-1-methylpyrrolidinium Bis(trifluoromethanesulfonyl)imide
• CAS No: 1059624-23-5
• MF: C₁₀H₁₆F₆N₂O₄S₂
• MW: 406.365461349487
• MDL: MFCD30749130
• CID: 3043485
• PubChem ID: 354334730
• Update Time: 2024-11-04

1-Allyl-1-methylpyrrolidinium Bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-1-methylpyrrolidinium Bis(trifluoromethanesulfonyl)imide
• N-allyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)amide
• bis(trifluoromethylsulfonyl)azanide;1-methyl-1-prop-2-enylpyrrolidin-1-ium
• 1059624-23-5
• 1-Allyl-1-methylpyrrolidin-1-ium Bis[(trifluoromethyl)sulfonyl]amide
• SY234218
• A3089
• 1-Allyl-1-methylpyrrolidiniumBis(trifluoromethanesulfonyl)imide
• D88544
• MFCD30749130
• CS-0378302

• MDL： MFCD30749130
• Inchi： 1S/C8H16N.C2F6NO4S2/c1-3-6-9(2)7-4-5-8-9;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h3H,1,4-8H2,2H3;/q+1;-1
• InChI Key： RXYDHDCXRMFQBC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[N+]1(C)(CC=C)CCCC1

Computed Properties

• Exact Mass: 406.04556832 g/mol
• Monoisotopic Mass: 406.04556832 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 406.4
• Topological Polar Surface Area: 86

1-Allyl-1-methylpyrrolidinium Bis(trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313